BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 2-Hydroxy
Ibuprofen-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxy Ibuprofen-d6

Cat. No.: B1141078

This technical guide provides an in-depth overview of 2-Hydroxy Ibuprofen-d6, a deuterated
metabolite of the widely used non-steroidal anti-inflammatory drug (NSAID), Ibuprofen. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical properties, metabolic pathways, and relevant
experimental protocols.

Core Data Summary

The following table summarizes the key quantitative data for 2-Hydroxy Ibuprofen-d6.

Parameter Value Reference(s)
CAS Number 1217055-71-4 [11[2131415106][7]
Molecular Weight 228.32 g/mol [11[2][4]116]
Molecular Formula C13H12D603 [11031[7]

Ibuprofen Metabolism and the Formation of 2-
Hydroxy Ibuprofen

Ibuprofen is primarily metabolized in the liver through oxidation, a process catalyzed by
Cytochrome P450 (CYP) enzymes.[8][9] The formation of 2-Hydroxy lbuprofen is a major
metabolic step.
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The primary enzyme responsible for the hydroxylation of ibuprofen to its metabolites, including
2-Hydroxy Ibuprofen, is CYP2C9.[9] Other isoforms such as CYP2C8, CYP2C19, and CYP3A4
also contribute to this metabolic conversion.[1][2] 2-Hydroxy Ibuprofen is considered to be a
pharmacologically inactive metabolite.[2] Following its formation, 2-Hydroxy Ibuprofen can be
further metabolized, for instance, through oxidation to carboxy-ibuprofen or by undergoing
Phase Il conjugation reactions, such as glucuronidation, to facilitate its excretion.[8][9]

The metabolic pathway from Ibuprofen to 2-Hydroxy Ibuprofen is depicted in the following
diagram.
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Caption: Metabolic pathway of Ibuprofen to 2-Hydroxy Ibuprofen.

Pharmacological Context: lbuprofen and the
Prostaglandin Pathway

While 2-Hydroxy Ibuprofen itself is largely inactive, the parent compound, Ibuprofen, exerts its
anti-inflammatory, analgesic, and antipyretic effects by inhibiting the cyclooxygenase (COX)
enzymes, COX-1 and COX-2.[10] These enzymes are crucial for the conversion of arachidonic
acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[10]

The following diagram illustrates the prostaglandin synthesis pathway and the inhibitory action
of Ibuprofen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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